Cas no 4969-02-2 (Methixene)

• Product Name: Methixene
• CAS No: 4969-02-2
• MF: C₂₀H₂₃NS
• MW: 309.468323945999
• MDL: MFCD00867717
• CID: 45447
• PubChem ID: 4167
• Update Time: 2025-04-18

Methixene Chemical and Physical Properties

Names and Identifiers

• Methixene
• 1-Methyl-3-(9H-thioxanthen-9-ylmethyl)piperidine
• METIXENE, CRM STANDARD
• 1-Methyl-3-(thioxanthen-9-ylmethyl) piperidine
• 60 SJ 1977
• Methixen
• Piperidine, 1-methyl-3-(9H-thioxanthen-9-ylmethyl)-
• Piperidine, 1-methyl-3-(thioxanthen-9-ylmethyl)-
• Tremaril
• Tremonil
• Trest
• NSC78194
• 1-Methyl-3-(9H-thioxanthen-9-yl-methyl)piperidine
• 32VY6L26ZW
• Metixene
• EINECS 225-610-6
• Prestwick3_000491
• AKOS015895048
• EN300-25300514
• FT-0651957
• BSPBio_000381
• Dalpan
• SCHEMBL149672
• METHIXENE [MI]
• Q1176336
• NCIOpen2_008789
• CHEBI:51024
• Metixenum
• Methyloxan
• Tremoquil
• BRN 0267181
• A827806
• MLS002153842
• SPBio_002302
• Methixene (*hydrochloride*)
• Metixene (INN)
• Methixen [German]
• DTXSID1047867
• Metisene
• 1-Methyl-3-(thioxanthen-9-ylmethyl)-1-piperidine
• 9-(1'-Methylpiperidine-3'-methyl)thioxanthene
• Atosil
• Metixenum [INN-Latin]
• cid_71177
• Metixeno [INN-Spanish]
• NS00009750
• METIXENE [INN]
• Prestwick0_000491
• Raunana
• GTPL7232
• DB00340
• L001125
• metixen
• 4969-02-2
• MJFJKKXQDNNUJF-UHFFFAOYSA-N
• 1-Pipecoline, 3-(thioxanthen-9-yl)methyl-
• Methixart
• BPBio1_000421
• 4-27-00-01421 (Beilstein Handbook Reference)
• Prestwick2_000491
• Metisene [DCIT]
• HY-120081
• CHEMBL1201342
• BRD-A33711280-311-02-0
• SMR001233205
• CS-0069454
• 1-METHYL-3-[(9H-THIOXANTHEN-9-YL)METHYL]PIPERIDINE
• Contalyl
• D08209
• FT-0653054
• Metixene (*hydrochloride*)
• 60 SJ 1977 (*hydrochloride*)
• Metixeno
• Prestwick1_000491
• Metixene [INN:BAN]
• UNII-32VY6L26ZW
• METIXENE [WHO-DD]
• BDBM79211
• Tremonil (*hydrochloride*)
• Methixene hydrochloride hydrete

• MDL： MFCD00867717
• Inchi： 1S/C20H23NS/c1-21-12-6-7-15(14-21)13-18-16-8-2-4-10-19(16)22-20-11-5-3-9-17(18)20/h2-5,8-11,15,18H,6-7,12-14H2,1H3
• InChI Key： MJFJKKXQDNNUJF-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(C2C=CC=CC1=2)CC1CN(C)CCC1

Computed Properties

• Exact Mass: 309.15529
• Monoisotopic Mass: 309.15512
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.5
• XLogP3: 4.9

Experimental Properties

• Density: 1.118
• Melting Point: < 25 °C
• Boiling Point: bp0.07 171-175°
• Flash Point: 207.6°C
• Refractive Index: 1.61
• PSA: 3.24
• LogP: 4.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiopyrans 1-benzothiopyrans Thioxanthenes